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Compound of Interest

Compound Name: TU-3

Cat. No.: B3028186 Get Quote

For researchers, scientists, and drug development professionals working with TU-3 (CAS

Number: 1681007-44-2), a comprehensive understanding of its handling and safety protocols is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe and effective use of this n-type organic

semiconductor material.

Chemical Identification:

Chemical Name: 4,4'-(2λ4σ2-Benzo[1,2-c:4,5-c']bis[1][2]thiadiazole-4,8-diyldi-5,2-

thiophenediyl)bis[2-dodecylbenzonitrile]

CAS Number: 1681007-44-2

Appearance: Dark green powder.

Personal Protective Equipment (PPE)
While TU-3 is not classified as a dangerous substance according to Directive 67/548/EEC, its

chemical, physical, and toxicological properties have not been exhaustively investigated.[1][2]

Therefore, a cautious approach and the use of appropriate personal protective equipment are

essential.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) suitable for

prolonged or repeated contact.

To prevent direct skin contact

with the powder.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from dust

particles.

Respiratory Protection
NIOSH-approved N95 or P1

dust mask.

Recommended when handling

the powder to avoid inhalation

of nuisance dust levels.[1][2]

Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of TU-3 and

ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.

Avoid the formation of dust during handling.

Ground all equipment to prevent static discharge, as TU-3 is a combustible solid.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent contamination.

The recommended storage temperature is 2-8°C.
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Disposal Plan
Dispose of TU-3 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.[1] As an unused product, it should be disposed of

as chemical waste. Do not dispose of it down the drain or in regular trash.

Quantitative Data Summary
Property Value

Molecular Weight 897.33 g/mol

Melting Point 291 °C

Decomposition Temperature 371 °C

Storage Class 11 (Combustible Solids)

Experimental Workflow: Safe Handling and Disposal
of TU-3
The following diagram outlines the standard operating procedure for the safe handling and

disposal of TU-3 in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Prepare Well-Ventilated Work Area
(e.g., Chemical Fume Hood)

Carefully Weigh and Dispense TU-3 Powder

Perform Experimental Procedure

Decontaminate Work Surfaces

Collect Waste TU-3 and Contaminated Materials

Package and Label Waste for Disposal

Dispose of Waste via Certified Chemical Waste Handler

Click to download full resolution via product page

Safe Handling and Disposal Workflow for TU-3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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